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Compound of Interest

Compound Name: Methyl dimethoxyacetate

Cat. No.: B151051

For researchers, scientists, and professionals in drug development, the safe and efficient
handling of chemical reagents is paramount. This guide provides essential safety protocols,
operational procedures, and disposal plans for Methyl dimethoxyacetate, ensuring a secure
laboratory environment and the integrity of your research.

Immediate Safety and Hazard Information

Methyl dimethoxyacetate is a combustible liquid and requires careful handling to prevent
ignition and exposure.[1] Key safety data is summarized below.

Hazard

L GHS Classification  Signal Word Hazard Statement
Classification

H227: Combustible

Flammable liquids Category 4 Warning o
liquid

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b151051?utm_src=pdf-interest
https://www.benchchem.com/product/b151051?utm_src=pdf-body
https://www.benchchem.com/product/b151051?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Physical and Chemical Properties

Appearance Clear, colorless liquid
Molecular Formula C5H1004

Molecular Weight 134.13 g/mol

Boiling Point 160 - 163 °C @ 760 mmHg
Flash Point 63 °C (145.4 °F)

Density 1.096 g/mL at 25 °C

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment are the first line of defense

against chemical exposure.

Glove Selection

Due to its chemical nature as an ester, nitrile gloves offer poor resistance to Methyl
dimethoxyacetate.[2] Therefore, the use of thicker, more resistant gloves is crucial for

prolonged handling.
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. Recommendation for )
Glove Material Breakthrough Time
Esters

Breakthrough may occur in
Nitrile Rubber Poor resistance under one minute for a 5-mil or

lesser thickness glove.[2]

Provides better protection
against esters. Specific
breakthrough times for Methyl
dimethoxyacetate are not
Butyl Rubber Recommended ) )
readily available, but butyl
rubber is generally
recommended for this

chemical class.

May be suitable for splash
Neoprene Fair resistance protection but not for
prolonged contact.

Recommendation: For tasks involving potential prolonged contact with Methyl
dimethoxyacetate, Butyl rubber gloves are recommended. For incidental splash protection,
thicker nitrile gloves (>5-mil) may be used, but they must be replaced immediately upon contact
with the chemical.[2]

Respiratory and Body Protection
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PPE Type

Specification

Eye Protection

Chemical safety goggles or a full-face shield

where splashing is a risk.

Respiratory Protection

For operations with a potential for vapor
generation, use a NIOSH-approved respirator
with an organic vapor (OV) cartridge. A cartridge
with a black color code is suitable for organic

vapors.

Body Protection

A flame-resistant lab coat or, at a minimum, a
100% cotton lab coat should be worn. Synthetic
materials should be avoided as they can melt if

ignited.

Footwear

Closed-toe shoes are mandatory in the

laboratory.

Operational Plans: Step-by-Step Guidance
Handling and Weighing in a Fume Hood

This procedure outlines the safe transfer and weighing of Methyl dimethoxyacetate within a

chemical fume hood.

Workflow for Handling Liquid Reagents in a Fume Hood
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1. Prepare Fume Hood

:

2. Don Appropriate PPE

:

3. Place Materials in Hood

(4. Dispense Liquid)

5. Weigh Liquid

6. Seal Containers

:

7. Clean Work Area

8. Doff PPE

Click to download full resolution via product page

Caption: Workflow for safely handling and weighing Methyl dimethoxyacetate.

Procedure:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b151051?utm_src=pdf-body-img
https://www.benchchem.com/product/b151051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Prepare Fume Hood:

o Ensure the fume hood is operational and the airflow is adequate.

o Clear the workspace of any unnecessary items to ensure proper airflow.
o Place absorbent pads on the work surface to contain any potential spills.
Don Appropriate PPE:

o Put on a lab coat, chemical safety goggles, and the selected chemical-resistant gloves
(Butyl rubber recommended).

Place Materials in Hood:

o Place the container of Methyl dimethoxyacetate, a clean secondary container for
weighing, and any necessary dispensing tools (e.g., pipette, syringe) inside the fume
hood.

o Position all materials at least six inches from the sash opening.
Dispense Liquid:
o Carefully open the Methyl dimethoxyacetate container.

o Using a clean pipette or syringe, slowly transfer the desired amount of liquid into the
secondary container. Avoid splashing.

Weigh Liquid:

o If weighing is required, place the secondary container on a tared balance inside the fume
hood.

o Record the weight.

Seal Containers:
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o Securely close the primary container of Methyl dimethoxyacetate and the secondary

container.

e Clean Work Area:
o Wipe down any minor drips or spills on the work surface with a disposable towel.
o Dispose of the towel in the appropriate chemical waste container.
o Doff PPE:
o Remove gloves using the proper technique to avoid skin contact.
o Remove lab coat and goggles.
o Wash hands thoroughly with soap and water.

Disposal Plans

Proper disposal of Methyl dimethoxyacetate and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

o Liquid Waste: Collect all waste Methyl dimethoxyacetate and solutions containing it in a
dedicated, clearly labeled "Non-Halogenated Organic Waste" container.[3][4]

e Solid Waste: Any materials contaminated with Methyl dimethoxyacetate (e.g., gloves,
absorbent pads, pipette tips) should be collected in a separate, sealed, and labeled
hazardous waste bag or container.[1]

Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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